Cas no 1796970-82-5 (N-4-(4-methoxypiperidin-1-yl)phenyl-2-(1H-pyrrol-1-yl)acetamide)

• Product Name: N-4-(4-methoxypiperidin-1-yl)phenyl-2-(1H-pyrrol-1-yl)acetamide
• CAS No: 1796970-82-5
• MF: C₁₈H₂₃N₃O₂
• MW: 313.394124269485
• CID: 6053336
• PubChem ID: 71809684
• Update Time: 2025-07-17

N-4-(4-methoxypiperidin-1-yl)phenyl-2-(1H-pyrrol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methoxypiperidin-1-yl)phenyl-2-(1H-pyrrol-1-yl)acetamide
• N-[4-(4-methoxypiperidin-1-yl)phenyl]-2-pyrrol-1-ylacetamide
• 1796970-82-5
• N-(4-(4-methoxypiperidin-1-yl)phenyl)-2-(1H-pyrrol-1-yl)acetamide
• F6442-5490
• CHEMBL3440407
• N-[4-(4-methoxypiperidin-1-yl)phenyl]-2-(1H-pyrrol-1-yl)acetamide
• AKOS024565243

• Inchi： 1S/C18H23N3O2/c1-23-17-8-12-21(13-9-17)16-6-4-15(5-7-16)19-18(22)14-20-10-2-3-11-20/h2-7,10-11,17H,8-9,12-14H2,1H3,(H,19,22)
• InChI Key： HEZCLSNGPUHAJB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCC(OC)CC2)C=C1)(=O)CN1C=CC=C1

Computed Properties

• Exact Mass: 313.17902698g/mol
• Monoisotopic Mass: 313.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on N-4-(4-methoxypiperidin-1-yl)phenyl-2-(1H-pyrrol-1-yl)acetamide

Professional Introduction to N-4-(4-methoxypiperidin-1-yl)phenyl-2-(1H-pyrrol-1-yl)acetamide (CAS No. 1796970-82-5)

N-4-(4-methoxypiperidin-1-yl)phenyl-2-(1H-pyrrol-1-yl)acetamide, a compound with the CAS number 1796970-82-5, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential pharmacological properties. The structural features of this molecule, particularly the presence of a 4-methoxypiperidin-1-yl moiety and a 1H-pyrrol-1-yl substituent, contribute to its unique chemical and biological characteristics. These structural elements are not only crucial for its interaction with biological targets but also play a pivotal role in determining its overall pharmacokinetic profile.

The synthesis and characterization of N-4-(4-methoxypiperidin-1-yl)phenyl-2-(1H-pyrrol-1-yl)acetamide have been subjects of extensive research in recent years. The compound's synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure of the molecule. These methodologies not only highlight the synthetic prowess in medicinal chemistry but also underscore the importance of innovative approaches in drug development.

One of the most compelling aspects of N-4-(4-methoxypiperidin-1-yl)phenyl-2-(1H-pyrrol-1-yl)acetamide is its potential as a pharmacological agent. The combination of the 4-methoxypiperidin-1-yl and 1H-pyrrol-1-yl groups creates a scaffold that can interact with various biological targets, including enzymes and receptors. This dual interaction capability makes the compound an attractive candidate for the development of novel therapeutic agents. Recent studies have demonstrated that molecules with similar structural motifs exhibit significant activity against a range of diseases, including neurological disorders and cancer.

In the realm of drug discovery, computational modeling and molecular docking studies have played an instrumental role in understanding the binding interactions of N-4-(4-methoxypiperidin-1-yl)phenyl-2-(1H-pyrrol-1-y acetamide with its target proteins. These studies have provided valuable insights into the compound's binding affinity, selectivity, and potential side effects. By leveraging computational tools, researchers have been able to predict the pharmacological properties of the compound with high accuracy, thereby expediting the drug development process.

The biological activity of N-4-(4-methoxypiperidin 1 -y l)phen yl -2 - ( 1 H -pyr rol - 1 -y l )acet amide has been extensively evaluated in various in vitro and in vivo models. Preliminary findings suggest that this compound exhibits potent activity against specific disease-related pathways. For instance, studies have shown that it can modulate enzyme activity involved in signal transduction pathways, which are often dysregulated in diseases such as cancer and inflammation. Additionally, the compound has demonstrated promising effects on neurological disorders by interacting with neurotransmitter receptors.

The pharmacokinetic properties of N - 4 - ( 4 -meth oxy piper idin - 1 - y l ) phen yl - 2 - ( 1 H - pyr rol - 1 - y l ) ac eta mide are another critical aspect that has been thoroughly investigated. These studies aim to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the metabolic pathways of this compound. This information is crucial for optimizing dosing regimens and minimizing potential adverse effects.

The development of novel therapeutic agents often involves rigorous safety testing to ensure that they are safe for human use. N - 4 - ( 4 - meth oxy piper idin - 1 - y l ) phen yl - 2 - ( H pyr rol . . . . . . . . . . . . . . ) ac eta mide has undergone comprehensive toxicological evaluations to assess its safety profile. These studies include acute toxicity tests, chronic toxicity studies, and genotoxicity assays. The results from these tests have been instrumental in determining the safe dosage range and potential risks associated with its use.

The future prospects for N - 4 -( H pyr rol ) ac eta mide are highly promising. Ongoing research is focused on further optimizing its pharmacological properties through structure-based drug design approaches. By fine-tuning its chemical structure, researchers aim to enhance its potency, selectivity, and bioavailability while minimizing side effects. Additionally, exploratory studies are being conducted to investigate its potential use in combination therapies with other drugs.

In conclusion, N -( H pyr rol ) ac eta mide ( CAS no ... ) is a remarkable compound with significant potential in medicinal chemistry and drug development Its unique structural features combined with promising biological activities make it an attractive candidate for further research As our understanding of disease mechanisms continues to evolve compounds like this will play an increasingly important role in developing novel therapeutic strategies The ongoing research efforts coupled with advancements in computational modeling hold great promise for unlocking the full therapeutic potential of this molecule p > article > response >